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Compound of Interest

Compound Name: 2-Methylpropanoate

Cat. No.: B1197409 Get Quote

An In-depth Technical Guide to the Physical Properties of Methyl 2-Methylpropanoate

This technical guide provides a comprehensive overview of the key physical properties of

methyl 2-methylpropanoate, tailored for researchers, scientists, and professionals in drug

development. The document details quantitative data, experimental methodologies for their

determination, and a logical workflow for physical property analysis.

Core Physical Properties
Methyl 2-methylpropanoate, also known as methyl isobutyrate, is an ester with the molecular

formula C5H10O2.[1] It is a colorless liquid recognized by its fruity aroma, reminiscent of

apples or pineapples.[1] Natural occurrences of this compound have been identified in fruits

like strawberries.[1]

Quantitative Data Summary
The physical characteristics of methyl 2-methylpropanoate are summarized in the table below

for ease of reference and comparison.
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Physical Property Value Notes

Molecular Formula C5H10O2

Molar Mass 102.13 g/mol [1][2]

Density 0.891 g/mL at 25 °C[1][3]

0.888 g/mL Temperature not specified[2]

Melting Point -84 to -85 °C [1][3]

-84.7 °C [4]

Boiling Point 90 °C [1][3]

91 °C [2]

Refractive Index (n20/D) 1.384 [1]

1.383 [2]

Water Solubility Slightly soluble [1]

34.6 g/L Predicted value[4]

Flash Point 38 °F (~3.3 °C) [1][3]

12 °C [1]

Experimental Protocols
The determination of the physical properties listed above requires precise experimental

procedures. The following sections outline the general methodologies for these measurements.

Melting Point Determination
The melting point is the temperature range over which a solid substance transitions into a

liquid. For pure crystalline compounds, this range is typically narrow, spanning 0.5-1.0°C.[5]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[5][6]
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Capillary tubes (sealed at one end)[7]

Thermometer

Procedure:

A small amount of the solid sample is finely crushed and packed into the sealed end of a

capillary tube to a height of 2-3 mm.[8]

The capillary tube is placed in the heating block of the melting point apparatus.[7]

The sample is heated rapidly to about 20°C below the expected melting point.[8]

The heating rate is then reduced to 1-2°C per minute to ensure thermal equilibrium.[8][9]

The temperature at which the first droplet of liquid appears is recorded as the beginning of

the melting range.[7]

The temperature at which the last solid crystal liquefies is recorded as the end of the melting

range.[8]

Note:Given the very low melting point of methyl 2-methylpropanoate (-85°C), this procedure

would require a specialized cooling stage or cryostat instead of a standard heating apparatus.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid.

Apparatus:

Thiele tube or a small test tube[10]

Thermometer

Small vial (Durham tube) and capillary tube[10]

Heat source (e.g., Bunsen burner or sand bath)[10]
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Procedure (Thiele Tube Method):

A small sample of the liquid (approximately 0.5 mL) is placed into a small glass vial.[10]

A capillary tube, sealed at one end, is inverted (open end down) and placed inside the vial

containing the sample.[10]

The vial is attached to a thermometer, with the sample aligned with the thermometer bulb.

[10]

The assembly is placed in a Thiele tube containing mineral oil, ensuring the top of the

sample is below the oil level.[7]

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample evenly.[5]

As the temperature approaches the boiling point, a rapid and continuous stream of bubbles

will emerge from the inverted capillary tube.

The heat is removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid is

drawn into the capillary tube.[10]

Density Measurement
Density is the mass of a substance per unit volume.

Apparatus:

Digital balance

Graduated cylinder or pycnometer (density bottle)[11]

Procedure:

The mass of a clean, dry graduated cylinder is measured using a digital balance.[12]
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A specific volume of the liquid is carefully added to the graduated cylinder. The volume is

read from the bottom of the meniscus at eye level to avoid parallax error.[11]

The combined mass of the cylinder and the liquid is measured.[12]

The mass of the liquid is determined by subtracting the mass of the empty cylinder from the

combined mass.[12]

The density is calculated by dividing the mass of the liquid by its measured volume.[11] For

higher accuracy, a vibrating-tube densitometer can be used.[13]

Refractive Index Measurement
The refractive index is a dimensionless number that describes how light propagates through a

medium. It is a characteristic property of a substance.

Apparatus:

Refractometer (e.g., Abbe refractometer)[14]

Light source (often built into the instrument)

Dropper

Procedure:

The refractometer is calibrated using a standard substance with a known refractive index,

such as distilled water.

A few drops of the liquid sample are placed on the prism of the refractometer.

The prism is closed, and the light source is switched on.

While looking through the eyepiece, the adjustment knob is turned until the boundary line

between the light and dark regions is sharp and centered in the crosshairs.

The refractive index is read directly from the instrument's scale. The temperature should be

controlled and recorded, as the refractive index is temperature-dependent.
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Logical Workflow for Substance Characterization
The determination of physical properties follows a logical workflow, often used to identify an

unknown substance or confirm the purity of a known compound. The following diagram

illustrates this process.

Substance Analysis Workflow

Obtain Unknown Liquid Sample

Assess Purity (e.g., GC, Spectroscopy)

Measure Density Determine Boiling Point Measure Refractive Index

Compare Data with Literature Values

Identify Substance

Match Found

Further Spectroscopic/Chemical Analysis

No Match

Click to download full resolution via product page

Caption: Workflow for liquid substance identification via physical properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1197409?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

